N-(2-fluorobenzyl)-2-methylpropan-2-amine
Description
N-(2-Fluorobenzyl)-2-methylpropan-2-amine (FBPA) is an organic compound that has been used in scientific research for a variety of purposes. It is a versatile molecule with a wide range of potential applications in the areas of biochemistry, physiology, and pharmacology. FBPA has been used in numerous studies as a probe for understanding the mechanisms of action of various drugs and other compounds.
Scientific Research Applications
Advanced Oxidation Processes for Degradation of Nitrogen-containing Compounds
Research into the degradation of nitrogen-containing hazardous compounds, including amines, through advanced oxidation processes (AOPs) is significant. AOPs are effective in mineralizing nitrogen-containing compounds, improving the efficacy of treatment schemes for water purification. These processes are particularly relevant for the degradation of aromatic amines, aliphatic amines, and N-containing dyes and pesticides, showcasing their potential in environmental remediation efforts (Bhat & Gogate, 2021).
Amine-functionalized Sorbents for PFAS Removal
The development and application of amine-containing sorbents for the removal of Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) in water treatment highlight another area of research. Amine-functionalized sorbents rely on electrostatic interactions, hydrophobic interactions, and sorbent morphology for PFAS removal, offering a promising solution for controlling PFAS in municipal water and wastewater treatment (Ateia et al., 2019).
Synthesis of Fluorinated Compounds
The practical synthesis of fluorinated compounds, such as 2-Fluoro-4-bromobiphenyl, a key intermediate for manufacturing anti-inflammatory materials, demonstrates the relevance of N-(2-fluorobenzyl)-2-methylpropan-2-amine in organic synthesis. This research underlines the importance of developing efficient synthesis methods for fluorinated compounds, which are crucial in various pharmaceutical applications (Qiu et al., 2009).
properties
IUPAC Name |
N-[(2-fluorophenyl)methyl]-2-methylpropan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FN/c1-11(2,3)13-8-9-6-4-5-7-10(9)12/h4-7,13H,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMQGKSWOGQOQCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCC1=CC=CC=C1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40406007 |
Source
|
| Record name | N-(2-fluorobenzyl)-2-methylpropan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40406007 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorobenzyl)-2-methylpropan-2-amine | |
CAS RN |
893577-97-4 |
Source
|
| Record name | N-(2-fluorobenzyl)-2-methylpropan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40406007 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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